(E)-N-(3-(benzofuran-2-yl)propyl)-3-(3,4,5-trimethoxyphenyl)acrylamide

• IUPAC Name: (E)-N-[3-(1-benzofuran-2-yl)propyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C23H25NO5/c1-26-20-13-16(14-21(27-2)23(20)28-3)10-11-22(25)24-12-6-8-18-15-17-7-4-5-9-19(17)29-18/h4-5,7,9-11,13-15H,6,8,12H2,1-3H3,(H,24,25)/b11-10+
• InChI Key: VRECXRLDUQDGCV-ZHACJKMWSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=CC(=O)NCCCC2=CC3=CC=CC=C3O2
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C/C(=O)NCCCC2=CC3=CC=CC=C3O2
• Molecular Formula: C23H25NO5
• Molecular Weight: 395.4 g/mol

Description

(E)-N-(3-(benzofuran-2-yl)propyl)-3-(3,4,5-trimethoxyphenyl)acrylamide, also known as BFA, is a chemical compound that has been widely studied for its potential applications in scientific research. BFA is a derivative of acrylamide and is known to exhibit significant pharmacological properties. The synthesis method of BFA is complex, and the compound has been found to have several biochemical and physiological effects on the human body.

Scientific Research Applications

Synthesis and Characterization

• Molecular Structure and Spectroscopic Investigation : A study focused on the synthesis and characterization of a novel acrylamide monomer, which shares a similar structural motif with the compound of interest. The research detailed the molecular structure, vibrational, nuclear magnetic resonance, and electronic properties using quantum chemical calculations. This foundational work underpins the chemical reactivity and potential applications of such compounds in various scientific domains (Barım & Akman, 2019).

Photopolymerization and Material Science Applications

• Controlled Radical Polymerization : Another study explored the controlled radical polymerization of an acrylamide containing an amino acid moiety, which is closely related to the synthesis processes of (E)-N-(3-(benzofuran-2-yl)propyl)-3-(3,4,5-trimethoxyphenyl)acrylamide. The findings demonstrate the possibility of synthesizing homopolymers with narrow polydispersity and controlled molecular weight, hinting at the potential for creating tailored materials for specific scientific and industrial applications (Mori, Sutoh, & Endo, 2005).

Potential Medicinal Applications

• Biological Activity and Drug Design : Research into the KCNQ2 opener activity of related acrylamide compounds provides insights into their potential medicinal applications. Bioisosteric replacement studies identified compounds with significant activity in reducing neuronal hyperexcitability, suggesting avenues for the development of new therapeutic agents targeting neurological conditions (Wu et al., 2004).

Safety and Environmental Considerations

• Toxicity and Safety : The broader category of acrylamides has been extensively studied for their potential health impacts, including neurotoxicity and carcinogenicity. Understanding the chemical and biological interactions of acrylamides is crucial for assessing their safety and mitigating risks associated with exposure (Friedman, 2003).